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Compound of Interest

Compound Name: 1-Bromo-1-methylcyclohexane

Cat. No.: B3058953

Welcome to the technical support center for 1-bromo-1-methylcyclohexane. This guide is
designed for researchers, scientists, and drug development professionals to ensure the safe
handling and storage of this chemical in a laboratory setting.

Frequently Asked Questions (FAQS)
Q1: What is 1-bromo-1-methylcyclohexane and what is it used for?

Al: 1-Bromo-1-methylcyclohexane is an organic compound with the chemical formula
C7H13Br.[1] It is a colorless liquid at room temperature.[1] This chemical is primarily used as a
solvent and as an intermediate in the synthesis of various organic compounds and
pharmaceuticals.[1]

Q2: What are the primary hazards associated with 1-bromo-1-methylcyclohexane?

A2: The primary hazards include skin irritation, serious eye irritation, and potential respiratory
irritation.[2][3] It is classified as an irritant.[3] All personnel should handle this chemical with
appropriate personal protective equipment.

Q3: What are the immediate first aid measures in case of exposure?
A3:

o General Advice: Immediately remove any contaminated clothing. Consult a physician and
show them the safety data sheet.[2]
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e If Inhaled: Move the person to fresh air. If breathing is difficult, give artificial respiration and
consult a physician.[2][4]

» In Case of Skin Contact: Wash off with soap and plenty of water. If skin irritation persists, get
medical advice/attention.[2][4]

» In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing and seek medical attention if irritation
persists.[2]

« |If Swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with
water and consult a physician.[4]

Q4: How should | properly store 1-bromo-1-methylcyclohexane?

A4: Store the container tightly closed in a cool, dry, and well-ventilated area.[2][5] Keep it away
from incompatible substances and sources of ignition.[2] For long-term storage, a cool, dry
place is recommended.[2]

Q5: What should | do in the event of a spill?

A5: For a minor spill, absorb the chemical with an inert material and place it into a suitable
disposal container.[2] For a major spill, clear the area, move upwind, and alert the fire brigade.
[6] Wear appropriate personal protective equipment, including breathing apparatus and
protective gloves.[6] Prevent the spill from entering drains or waterways.[2][6] Contain the spill
with sand, earth, or vermiculite.[6]

Troubleshooting Guides
Issue: | notice a discoloration or degradation of the stored 1-bromo-1-methylcyclohexane.

» Possible Cause: The chemical may have been exposed to light, moisture, or incompatible
materials over time. Improper storage conditions can accelerate degradation.

e Solution:

o Ensure the container is tightly sealed and stored in a cool, dark, and dry place as
recommended.
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o Check for any potential contaminants that may have been introduced into the container.

o If degradation is suspected, it is advisable to dispose of the chemical according to proper
protocols and obtain a fresh supply for your experiments to ensure the integrity of your
results.

Issue: | am observing unexpected side reactions or low yields in my experiment.

e Possible Cause: The purity of the 1-bromo-1-methylcyclohexane may be compromised. It
is known to undergo elimination reactions to form alkenes, especially when heated in the
presence of a base or a protic solvent like ethanol.[7][8]

e Solution:

o Verify the purity of your starting material, if possible, using appropriate analytical
techniques.

o Consider the reaction conditions. 1-bromo-1-methylcyclohexane can undergo both SN1
and E1 reactions.[7] The choice of solvent and base, as well as the temperature, can
influence the reaction pathway.

o For substitution reactions, consider using a non-polar, aprotic solvent to minimize
elimination byproducts. For elimination reactions, a strong, bulky base may be required.

Data Presentation

Physical and Chemical Properties

Property Value

Molecular Formula C7H13Br
Molecular Weight 177.08 g/mol [1][3]
Appearance Colorless liquid[1]
CAS Number 931-77-1[2][3]

GHS Hazard Information
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Hazard Class Hazard Statement

Skin Irritation H315: Causes skin irritation[2][3]

Eye Irritation H319: Causes serious eye irritation[2][3]
Respiratory Irritation H335: May cause respiratory irritation[2][3]
Skin Sensitization H317: May cause an allergic skin reaction[3]

Experimental Protocols

Protocol 1: Safe Handling Procedure

Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood.[2]
Ensure an eyewash station and safety shower are readily accessible.[2]

Personal Protective Equipment (PPE): Wear appropriate protective clothing, chemical-
resistant gloves, and tightly fitting safety goggles.[2][5]

Handling: Avoid contact with skin, eyes, and clothing.[2] Do not breathe vapors or fumes.[2]
Wash hands thoroughly after handling.[2] Keep the container tightly closed when not in use.

[2]

Ignition Sources: Keep away from heat, sparks, and open flames.[2]
Protocol 2: Spill Clean-up Procedure

Evacuation: For large spills, evacuate personnel to a safe area.[4]
Ventilation: Ensure adequate ventilation.[4]

Containment: Prevent the spill from spreading and entering drains.[2] Use an inert absorbent
material such as sand, earth, or vermiculite to contain the spill.[6]

Collection: Carefully collect the absorbed material into a suitable, labeled container for
disposal.[6]

Decontamination: Clean the spill area thoroughly.
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» Disposal: Dispose of the waste in accordance with local, state, and federal regulations.[2]
Protocol 3: Disposal Procedure

o Waste Characterization: This material should be treated as hazardous waste.

o Containerization: Collect waste in a designated and properly labeled container.[5]

o Disposal Method: The material can be disposed of by a licensed chemical destruction plant
or by controlled incineration with flue gas scrubbing.[5] Do not dispose of it down the drain or
in regular trash.[5]

Visualizations

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://aksci.com/sds/7877CT_SDS.pdf
https://www.chemicalbook.com/msds/1-bromo-3-methylcyclohexane.pdf
https://www.chemicalbook.com/msds/1-bromo-3-methylcyclohexane.pdf
https://www.chemicalbook.com/msds/1-bromo-3-methylcyclohexane.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3058953?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

Preparation Spill Response
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Caption: A workflow diagram for handling a chemical spill.
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Proper Storage of
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Caption: Key guidelines for the proper storage of 1-bromo-1-methylcyclohexane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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